Cas no 1186501-75-6 (3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine)
1186501-75-6 structure
Product Name:3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
CAS No:1186501-75-6
MF:C13H10IN3O2S
MW:399.206873416901
CID:833602
Update Time:2023-08-03
3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridin-5-aMine, 3-iodo-1-(phenylsulfonyl)-
- 1-(benzenesulfonyl)-3-iodopyrrolo[2,3-b]pyridin-5-amine
- 1H-Pyrrolo[2,3-b]pyridin-5-amine,3-iodo-1-(phenylsulfonyl)-
- C13H10IN3O2S
- NBHIMFHNKRQVMM-UHFFFAOYSA-N
- 3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
- 5-amino-1-benzenesulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
- 3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
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- Inchi: 1S/C13H10IN3O2S/c14-12-8-17(13-11(12)6-9(15)7-16-13)20(18,19)10-4-2-1-3-5-10/h1-8H,15H2
- InChI Key: NBHIMFHNKRQVMM-UHFFFAOYSA-N
- SMILES: IC1=CN(C2C1=CC(=CN=2)N)S(C1C=CC=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 447
- Topological Polar Surface Area: 86.4
3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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